Cas no 52129-99-4 (1-Propanone,1-[4-(methylthio)phenyl]-)

1-Propanone,1-[4-(methylthio)phenyl]- structure
52129-99-4 structure
Product Name:1-Propanone,1-[4-(methylthio)phenyl]-
CAS No:52129-99-4
MF:C10H12OS
MW:180.266681671143
CID:366415
PubChem ID:821171
Update Time:2025-04-19

1-Propanone,1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[4-(methylthio)phenyl]-
    • 1(4-methylthiophenyl)-1-propanone
    • 1-[4-(Methylthio)phenyl]propan-1-one
    • 4'-(Methylthio)propiophenone
    • Propiophenone,4'-(methylthio)- (6CI)
    • FTJGECIARDVRJC-UHFFFAOYSA-N
    • 1-(4-Methylsulfanyl-phenyl)-propan-1-one
    • DTXSID901288947
    • 52129-99-4
    • 4-(Methylthio)phenyl-propan-1-one
    • AKOS006228304
    • 1-(4-methylsulfanylphenyl)propan-1-one
    • 1-[4-(Methylthio)phenyl]-1-propanone
    • AQ-917/42754488
    • 1-[4-(methylsulfanyl)phenyl]-1-propanone
    • SCHEMBL275400
    • 1-Propanone, 1-[4-(methylthio)phenyl]- (9CI)
    • 1-(4-(Methylthio)phenyl)propan-1-one
    • DB-226060
    • G79647
    • Propiophenone, 4'-(methylthio)
    • MDL: MFCD05863479
    • Inchi: 1S/C10H12OS/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3
    • InChI Key: FTJGECIARDVRJC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C(CC)=O

Computed Properties

  • Exact Mass: 180.06100
  • Monoisotopic Mass: 180.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.00120

1-Propanone,1-[4-(methylthio)phenyl]- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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